Cas no 1824142-37-1 (2-Chloro-3-fluoro-4-methoxybenzoic acid)

• Product Name: 2-Chloro-3-fluoro-4-methoxybenzoic acid
• CAS No: 1824142-37-1
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• CID: 5073728
• Update Time: 2025-10-29

2-Chloro-3-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-4-methoxybenzoic acid

• Inchi： 1S/C8H6ClFO3/c1-13-5-3-2-4(8(11)12)6(9)7(5)10/h2-3H,1H3,(H,11,12)
• InChI Key： LZVSDBIMBJTHFC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on 2-Chloro-3-fluoro-4-methoxybenzoic acid

2-Chloro-3-fluoro-4-methoxybenzoic Acid: A Comprehensive Overview

2-Chloro-3-fluoro-4-methoxybenzoic acid, also known by its CAS number 1824142-37-1, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound is a derivative of benzoic acid, characterized by the substitution of chlorine, fluorine, and methoxy groups at specific positions on the benzene ring. The unique combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

The structure of 2-chloro-3-fluoro-4-methoxybenzoic acid is defined by its benzene ring with three substituents: a chlorine atom at position 2, a fluorine atom at position 3, and a methoxy group (-OCH₃) at position 4. This arrangement creates a molecule with high chemical stability and reactivity, which has been extensively studied in recent years. Researchers have focused on understanding the electronic effects of these substituents on the benzoic acid moiety, particularly how they influence the compound's acidity, solubility, and reactivity in different chemical environments.

Recent studies have highlighted the potential of 2-chloro-3-fluoro-4-methoxybenzoic acid as a precursor for synthesizing bioactive compounds. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged in the development of novel drug candidates targeting various diseases. The chlorine and fluorine atoms act as electron-withdrawing groups, which enhance the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack. This property has been exploited in the synthesis of heterocyclic compounds with potential anti-inflammatory and anticancer activities.

In addition to its role in drug discovery, 2-chloro-3-fluoro-4-methoxybenzoic acid has found applications in agrochemicals. Its methoxy group contributes to the compound's lipophilicity, which is crucial for its absorption and distribution in plants. Recent research has demonstrated its effectiveness as a herbicide precursor, where it can be transformed into compounds that inhibit specific enzymes involved in plant metabolism. This application underscores the versatility of this compound in addressing agricultural challenges.

The synthesis of 2-chloro-3-fluoro-4-methoxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the chlorination and fluorination of a methoxy-substituted benzoic acid derivative using electrophilic substitution techniques. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards for both research and industrial applications.

The physical properties of 2-chloro-3-fluoro-4-methoxybenzoic acid, such as its melting point and solubility, have been extensively characterized using modern analytical techniques like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies have provided valuable insights into its behavior under different conditions, which is essential for its safe handling and storage.

In terms of environmental impact, recent studies have evaluated the biodegradability and toxicity of 2-chloro-3-fluoro-4-methoxybenzoic acid. Results indicate that while it exhibits moderate biodegradability under aerobic conditions, further research is needed to assess its long-term effects on ecosystems. This information is critical for regulating its use in agricultural and pharmaceutical applications to minimize environmental risks.

The increasing demand for sustainable chemical processes has prompted researchers to explore greener synthesis methods for 2-chloro-3-fluoro-4-methoxybenzoic acid. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being investigated to reduce energy consumption and waste generation during production. These advancements align with global efforts to promote environmentally friendly chemical manufacturing practices.

In conclusion, 2-chloro-3-fluoro-4-methoxybenzoic acid, with its unique structural features and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its applications span from drug discovery to agrochemical development, showcasing its importance in addressing contemporary challenges in health and agriculture. As research progresses, new insights into its chemistry and biology are expected to further expand its utility in diverse fields.